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Compound of Interest

Butanedinitrile, 2,3-diethyl-2,3-
Compound Name:
dimethyl-

Cat. No.: B145516

Standard Operating Procedure for Handling 2,3-
diethyl-2,3-dimethylbutanedinitrile

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use
of 2,3-diethyl-2,3-dimethylbutanedinitrile. Adherence to these procedures is critical to ensure
personnel safety and maintain experimental integrity.

Chemical and Physical Properties

2,3-diethyl-2,3-dimethylbutanedinitrile is a chemical compound with the following identifiers:
e CAS Number: 128903-20-8[1][2]
e Molecular Formula: C10H16N2[2]

e Molecular Weight: 164.25 g/mol [1]

Hazard Identification and Safety Data

This compound presents several health hazards. The following table summarizes the GHS
classification and associated precautionary statements.[2]
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Skin )
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skin irritation. clothing/eye
n (Category 2) )
protection/face
protection.
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organ toxicity, rotective
.g Y H335: May P ]
single exposure; ] ) gloves/protective
, Warning cause respiratory ]
Respiratory tract o clothing/eye
S irritation. _
irritation protection/face
(Category 3) protection.

Note: While this substance is considered non-hazardous for transport by DOT (US), IMDG, and

IATA, proper handling procedures must be followed in a laboratory setting.[2]

Experimental Protocols
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3.1. Personal Protective Equipment (PPE)

All personnel handling 2,3-diethyl-2,3-dimethylbutanedinitrile must wear the following PPE:
e Gloves: Chemical-resistant gloves (e.qg., nitrile).

o Eye Protection: Safety glasses with side shields or chemical splash goggles.

e Lab Coat: A standard laboratory coat must be worn and fully buttoned.

o Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.[1] If
dust formation is possible, a NIOSH-approved respirator may be required.

3.2. General Handling Procedures

o Work in a well-ventilated area, preferably within a certified chemical fume hood, to avoid
inhalation of vapors, mist, or gas.[2]

e Avoid contact with skin and eyes.[2]
e Avoid the formation of dust and aerosols.[2]
o Keep containers tightly closed when not in use.

» Store in a cool, dry, and well-ventilated place away from sources of heat or ignition and direct
sunlight.[3]

e Avoid contact with reducing agents (e.g., amines), acids, alkalis, and heavy metal
compounds.[3]

3.3. Spill Response Protocol
In the event of a spill, follow these procedures:
o Evacuate: Immediately evacuate non-essential personnel from the spill area.

¢ Ventilate: Ensure the area is well-ventilated.
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o Contain: Use personal protective equipment.[2] Contain the spill using absorbent materials

(e.g., vermiculite, sand, or earth). Do not use combustible materials, such as sawdust.

o Collect: Carefully collect the absorbed material into a labeled, sealable container for

hazardous waste disposal.

» Decontaminate: Clean the spill area with soap and plenty of water.

o Disposal: Dispose of contaminated materials as hazardous waste in accordance with local,

state, and federal regulations. Do not let the product enter drains.[2]

3.4. First Aid Measures

Due to the potential for cyanide-like toxicity, immediate and appropriate first aid is critical.

Exposure Route

First Aid Protocol

Inhalation

Move the person into fresh air. If not breathing,
give artificial respiration. Consult a physician.[2]

Administer 100% oxygen if available.[4]

Skin Contact

Remove all contaminated clothing immediately.
[5] Wash off with soap and plenty of water for at
least 15-20 minutes.[2][4][6] Consult a

physician.

Eye Contact

Rinse thoroughly with plenty of water for at least
15 minutes and consult a physician.[2] Remove

contact lenses if present and easy to do.[2]

Ingestion

Do not induce vomiting. Never give anything by
mouth to an unconscious person.[2] Rinse
mouth with water.[2] Seek immediate medical

attention.[7]

Important Note on Cyanide Poisoning: Although specific data for 2,3-diethyl-2,3-

dimethylbutanedinitrile is limited, related nitrile compounds can release cyanide. In case of

suspected severe exposure, treat as cyanide poisoning. High flow oxygen administration is a
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crucial initial treatment.[5] Antidotes for cyanide poisoning should be administered by trained
medical personnel.[5][8]

Diagrams
4.1. Experimental Workflow

The following diagram outlines the general workflow for experiments involving 2,3-diethyl-2,3-
dimethylbutanedinitrile.
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General Experimental Workflow
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Chemical Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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